Cas no 1639974-42-7 (Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate
• CAS No: 1639974-42-7
• MF: C₇H₅BrF₃NO₂S
• MW: 304.084310293198
• MDL: MFCD29058636
• CID: 4820471
• Update Time: 2026-02-27

Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate
• CCOC(=O)C1=C(Br)SC(=N1)C(F)(F)F

• MDL： MFCD29058636
• Inchi： 1S/C7H5BrF3NO2S/c1-2-14-5(13)3-4(8)15-6(12-3)7(9,10)11/h2H2,1H3
• InChI Key： IXDBFUPHDUXUPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)N=C(C(F)(F)F)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4

Additional information on Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate

Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate, with the CAS number 1639974-42-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromine atom at position 5, a trifluoromethyl group at position 2, and an ethyl ester group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block for various applications.

The thiazole ring is a heterocyclic aromatic structure that forms the core of this compound. Thiazoles are known for their stability and versatility in organic synthesis. The bromo substituent at position 5 introduces electron-withdrawing effects, enhancing the reactivity of the molecule in certain reactions. Meanwhile, the trifluoromethyl group at position 2 contributes to both steric and electronic effects, further modulating the compound's reactivity and solubility properties. The ethoxycarbonyl group at position 4 serves as an ester functional group, which can be readily modified to introduce other functional groups or to prepare derivatives for specific applications.

Recent studies have highlighted the potential of Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate in drug discovery and development. Its unique structure allows for the exploration of various biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmaceutical applications, Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate has shown promise in agrochemical research. Its ability to inhibit plant pathogens has led to investigations into its potential as a fungicide or herbicide. Recent field trials have indicated that this compound can effectively control fungal infections in crops without causing significant harm to the environment or non-target organisms.

The synthesis of Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole ring. Key steps include the introduction of substituents through nucleophilic substitution or electrophilic substitution reactions. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis process, reducing waste and improving yields.

From a materials science perspective, Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate has been explored as a precursor for functional materials such as polymers and coordination compounds. Its ability to form stable coordination bonds with metal ions has led to its use in designing novel catalysts and sensors. Recent advancements in nanotechnology have further expanded its potential applications in areas such as drug delivery systems and electronic devices.

In conclusion, Ethyl 5-bromo-2-(trifluoromethyl)thiazole-4-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemistry, and materials science. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.